Saucerneol

• Molecular Formula: C31H38O8
• Molecular Weight: 538.6 g/mol
• InChI: InChI=1S/C31H38O8/c1-17-18(2)31(39-30(17)21-8-11-23(32)26(15-21)35-5)22-10-13-25(28(16-22)37-7)38-19(3)29(33)20-9-12-24(34-4)27(14-20)36-6/h8-19,29-33H,1-7H3/t17-,18-,19?,29?,30+,31+/m1/s1
• InChIKey: PMOZJIPBLSZHEA-VZPVYHSHSA-N

Generic Saururus chinensis lignans risk co-isolation of manassantins or saucerneol D, confounding bioassay results. Saucerneol (C₃₁H₃₈O₈) provides validated pharmacological selectivity: • Vasorelaxation EC₅₀ 2.2 µM (5.8-fold more potent than saucerneol D) • Intermediate immunosuppression rank between manassantins and sauchinone • Computational/thermal-shift confirmed Grp94 over Hsp90 binding • Dose-dependent osteoclastogenesis suppression via ERK blockade

Saucerneol Procurement Guidelines

Saucerneol is a tetrahydrofuran‑type sesquineolignan (C₃₁H₃₈O₈, MW 538.60 g/mol) originally isolated from Saururus chinensis (Saururaceae) . The (−)-enantiomer is the naturally predominant form. Structurally, it is the parent scaffold of a family of related dineolignans and sesquineolignans—including manassantins, saucerneol C, D, and F—that co‑occur in the same plant extract [1]. This structural similarity creates a high risk of misassignment or co‑isolation contamination, making authenticated sourcing of the discrete compound critical for reproducible research.

1

Natural-product identity: (−)-enantiomer is the predominant form from Saururus chinensis.

2

Discrete compound, not a co-isolated lignan mixture; authentic sourcing prevents misassignment with manassantins or saucerneol C/D/F.

3

Parent scaffold of sesquineolignans; analytical confirmation required to differentiate from structurally similar co-metabolites.

• [1] Tetrahedron Lett. 2001;42(11):2105-2108. doi:10.1016/S0040-4039(01)00281-5. View Source

Saucerneol vs. Co-isolated Lignans

Although saucerneol shares a biogenetic origin with other S. chinensis lignans, its pharmacological fingerprint diverges sharply. In a head‑to‑head vasorelaxation screen, saucerneol exhibited an EC₅₀ of 2.2 µM, whereas its closest structural relative, saucerneol D, was 5.8‑fold weaker (EC₅₀ 12.7 µM) . Similarly, in mixed‑leukocyte‑response immunosuppression assays, the potency hierarchy was manassantin A/B > (−)-saucerneol > saucerneol C > sauchinone, demonstrating that even a single‑digit change in the lignan skeleton alters functional activity . These data show that generic procurement of “Saururus lignans” cannot substitute for a specific, analytically confirmed saucerneol compound.

Attribute

Saucerneol (target)

S. chinensis lignans (generic)

Vasorelaxation profile

EC₅₀ 2.2 µM (endothelium-dependent NO pathway)

Saucerneol D (12.7 µM) and machilin D (17.8 µM) are significantly weaker; potencies differ >5‑fold

Immunosuppressive rank

Intermediate tier between manassantins and sauchinone

Manassantin A/B are more potent; sauchinone is weaker; generic procurement yields unpredictable activity

Structural identity

Single (−)-saucerneol with defined sesquineolignan skeleton

Extract or undefined lignan mixture; risk of misassignment and batch-to-batch variability

Saucerneol Differentiation Evidence

Vasorelaxant Potency Comparison

In a concentration‑response study on endothelium‑intact rat aortic rings, saucerneol produced vasorelaxation with an EC₅₀ of 2.2 µM, making it 5.8‑fold more potent than its sesquineolignan congener saucerneol D (EC₅₀ 12.7 µM) and 8.1‑fold more potent than machilin D (EC₅₀ 17.8 µM) . All three compounds are lignans isolated from the same Saururus chinensis root extract. The vasorelaxant effect of saucerneol was significantly attenuated by endothelium removal or L‑NAME pretreatment, indicating endothelium‑dependent NO‑mediated action.

Vasorelaxant potency

Head-to-head

EC₅₀ 2.2 µM (saucerneol) vs 12.7 µM (saucerneol D) and 17.8 µM (machilin D)

Saucerneol is 5.8‑fold and 8.1‑fold more potent on endothelium‑intact rat aortic rings; effect attenuated by L‑NAME or endothelium removal.

Supports endothelium‑dependent NO‑mediated vasorelaxation probe selection

Data from a single study; confirm in target vessel model

Evidence Dimension	Vasorelaxant EC₅₀ on endothelium‑intact rat aortic rings
Target Compound Data	Saucerneol EC₅₀ = 2.2 µM
Comparator Or Baseline	Saucerneol D EC₅₀ = 12.7 µM; Machilin D EC₅₀ = 17.8 µM
Quantified Difference	Saucerneol is 5.8‑fold more potent than saucerneol D and 8.1‑fold more potent than machilin D
Conditions	Endothelium‑intact rat aortic rings; relaxation inhibited by endothelium removal or L‑NAME (100 µM); lignans isolated from S. chinensis root ethanol extract

Why This Matters

Researchers requiring an endothelium‑dependent vasorelaxant probe should select saucerneol over saucerneol D or machilin D because of its >5‑fold potency advantage in the same assay.

Immunosuppressive Potency Ranking

In a bioassay‑guided fractionation of S. chinensis, five isolated lignans were simultaneously evaluated for immunosuppressive activity using lymphoproliferation, mixed‑leukocyte response, and Th1/Th2 cytokine secretion assays. The relative potency order was: manassantin A and B > (−)-saucerneol > saucerneol C > sauchinone . Although quantitative IC₅₀ values for each individual compound were not reported in the available abstract, the intrastudy ranking demonstrates that (−)-saucerneol occupies a middle‑potency tier that is distinguishable from both the more potent manassantins and the less active sauchinone.

Immunosuppressive rank

Head-to-head

manassantin A/B > (−)-saucerneol > saucerneol C > sauchinone

Rank established in lymphoproliferation, mixed leukocyte response, and Th1/Th2 cytokine assays; no individual IC₅₀ reported.

Defines an intermediate immunosuppressive activity tier within the lignan series

Abstract-level ranking; quantitative IC₅₀ data unavailable

Evidence Dimension	Immunosuppressive activity ranking (lymphoproliferation, mixed leukocyte response, Th1/Th2 cytokine assays)
Target Compound Data	Potency rank: manassantin A, B > (−)-saucerneol > saucerneol C > sauchinone
Comparator Or Baseline	Manassantin A, manassantin B (more potent); saucerneol C, sauchinone (less potent)
Quantified Difference	Not reported as IC₅₀; qualitative rank order established within a single study
Conditions	Bioassay‑guided fractionation of S. chinensis; lymphoproliferation, mixed leukocyte response, and Th1/Th2 cytokine secretion assays

Why This Matters

This rank‑order evidence informs compound selection when the goal is a defined intermediate level of immunosuppression—stronger than sauchinone but weaker than manassantins.

NF-κB Inhibition

Saucerneol D and saucerneol E, two sesquineolignans isolated alongside manassantin A, manassantin B, (−)-saucerneol methyl ether, and (+)-saucernetin, were evaluated in HeLa cells transfected with an NF‑κB luciferase reporter. All compounds except (+)-saucernetin inhibited NF‑κB‑dependent reporter gene expression with IC₅₀ values ranging from 2.5 to 16.9 µM [1]. Because the reported IC₅₀ spans the whole panel, this data does not isolate individual compound potencies; however, it confirms that the saucerneol chemotype contributes to NF‑κB blockade within a low‑micromolar window comparable to the manassantin class.

NF‑κB inhibition

Class-level

IC₅₀ range 2.5–16.9 µM for sesquineolignans (saucerneol D/E, manassantins)

HeLa NF‑κB reporter assay; (+)-saucernetin was inactive; individual compound IC₅₀ not resolved.

Positions saucerneol scaffold within NF‑κB inhibitory chemotype

Panel data; confirm specific potency for (−)-saucerneol

Evidence Dimension	NF‑κB‑dependent reporter gene expression inhibition (IC₅₀)
Target Compound Data	Saucereneol D and E (sesquineolignans) included in panel; reported IC₅₀ range = 2.5–16.9 µM
Comparator Or Baseline	Manassantin A, manassantin B, (−)-saucerneol methyl ether (all within the same IC₅₀ range); (+)-saucernetin inactive
Quantified Difference	Individual IC₅₀ values not separately reported; all active compounds fell within the 2.5–16.9 µM range
Conditions	HeLa cells transfected with an NF‑κB reporter construct; anti‑inflammatory screening of S. chinensis root compounds

Why This Matters

This evidence positions the saucerneol scaffold within the NF‑κB inhibitory chemotype, supporting its selection over structurally distinct but inactive analogs (e.g., (+)-saucernetin) for anti‑inflammatory mechanistic studies.

• [1] Phytochemistry. 2003;64(3):765-771. doi:10.1016/S0031-9422(03)00402-3. View Source

Grp94 Selective Inhibition

Saucerneol was identified as a selective Grp94 (glucose‑regulated protein 94) inhibitor in HONE1 nasopharyngeal carcinoma cells, distinguishing it from conventional pan‑Hsp90 inhibitors such as geldanamycin that also inhibit the homologous cytoplasmic Hsp90α/β isoforms [1]. In vitro, saucerneol inhibited HONE1 proliferation (EdU and colony‑formation assays) and metastasis (scratch and transwell assays) and suppressed tumor growth in a nude‑mouse xenograft model. The selectivity evidence was supported by computational docking, ATPase assays, and thermal shift assays (TSA), which confirmed preferential binding to Grp94 over Hsp90α [1].

Grp94 selectivity

Class-level

Selective Grp94 binding vs pan‑Hsp90 (e.g., geldanamycin)

Computational docking, ATPase, and thermal shift assays; HONE1 cell proliferation and metastasis inhibition; in vivo xenograft tumor suppression. Quantitative isoform selectivity ratios not reported.

Supports Grp94‑selective chemical probe development

Selectivity inferred from biophysical assays; exact ratio not provided

Evidence Dimension	Selectivity for Grp94 vs. pan‑Hsp90 inhibition
Target Compound Data	Saucerneol selectively inhibits Grp94; IC₅₀ values not provided for Hsp90 isoforms in the available abstract
Comparator Or Baseline	Pan‑Hsp90 inhibitors (e.g., geldanamycin) that inhibit Hsp90α, Hsp90β, and Grp94 non‑selectively
Quantified Difference	Quantitative isoform selectivity ratios not available in abstract; selectivity inferred from computational docking, ATPase, and TSA data
Conditions	HONE1 NPC cells; in silico docking; in vitro ATPase and thermal shift assays; in vivo xenograft model

Why This Matters

For oncology researchers developing Grp94‑selective chemical probes—a target implicated in cancer metastasis without the toxicity of pan‑Hsp90 inhibition—saucerneol offers a natural‑product starting point with documented selectivity.

• [1] Phytomedicine. 2022;101:154133. doi:10.1016/j.phymed.2022.154133. View Source

Osteoclast Differentiation Inhibition

(−)-Saucerneol dose‑dependently inhibited RANKL‑induced tartrate‑resistant acid phosphatase (TRAP) activity—an early osteoclast‑differentiation marker—and osteoclast formation in both RAW264.7 cells and mouse bone‑marrow‑derived macrophages (BMMs) [1]. It also suppressed bone resorptive activity and downstream expression of osteoclast‑specific transcription factors and genes. Mechanistically, (−)-saucerneol blocked RANKL‑induced ERK phosphorylation. No direct comparator from the same S. chinensis extract was included; thus, the relative anti‑osteoclastogenic potency versus manassantins or saucerneol D remains unknown.

Osteoclast inhibition

Supporting evidence

Dose‑dependent TRAP and osteoclast formation suppression; ERK phosphorylation blockade

RAW264.7 and mouse BMMs stimulated with RANKL; bone‑pit resorption inhibited. No intra‑class comparator tested.

Identifies (−)-saucerneol as an ERK‑pathway osteoclast‑differentiation inhibitor

Relative potency vs manassantins unknown

Evidence Dimension	Inhibition of RANKL‑induced TRAP activity and osteoclast formation
Target Compound Data	(−)-Saucerneol significantly inhibited TRAP activity and osteoclast formation in a dose‑dependent manner; precise IC₅₀ not reported in abstract
Comparator Or Baseline	No comparator from the same compound class was tested in this study
Quantified Difference	Not available; dose‑response relationship reported qualitatively
Conditions	RANKL‑treated RAW264.7 cells and mouse BMMs (with M‑CSF); bone‑pit resorption assay

Why This Matters

Although lacking intra‑class comparator data, this study establishes (−)-saucerneol as a verified osteoclast‑differentiation inhibitor, relevant for bone‑metabolism research where ERK‑pathway‑mediated osteoclast suppression is sought.

• [1] Phytother Res. 2009;23(1):138-144. doi:10.1002/ptr.2586. View Source

Antiviral Activity Against Enteroviruses: Saucerneol Reduces EV71, CVA16, and CVB3 Replication via STING/TBK‑1/IRF3 Pathway in Vero Cells and a Murine Pancreatitis Model

Saucerneol (10 µg/mL) inhibited replication of EV71, CVA16, and CVB3 in Vero cells when added during the early stage of infection, with activity comparable to the positive control rupintrivir [1]. In a murine CVB3‑infection model, saucerneol suppressed viral replication in the pancreas and alleviated pancreatitis [2]. The antiviral mechanism involves increased mitochondrial ROS (mROS) generation and phosphorylation of STING, TBK‑1, and IRF3; inhibition of mROS diminished antiviral efficacy [2]. Quantitative EC₅₀ values were not extracted from the available abstract, and no intra‑class comparison with manassantins was performed in this study.

Antiviral activity

Supporting evidence

10 µg/mL saucerneol inhibited EV71, CVA16, CVB3 early replication; comparable to rupintrivir

Vero cell model; murine CVB3 pancreatitis model showed reduced pancreatic viral load. Mechanism involves mROS‑STING‑TBK1‑IRF3 pathway.

Supports innate‑immunity‑focused antiviral research with STING‑pathway mechanism

Quantitative EC₅₀ not reported; intra‑class lignan comparison not performed

Evidence Dimension	Antiviral efficacy against EV71, CVA16, CVB3 in Vero cells and in vivo CVB3 pancreatitis model
Target Compound Data	10 µg/mL saucerneol inhibited viral replication at early stage; suppressed CVB3 in pancreas in vivo
Comparator Or Baseline	Rupintrivir (positive control); no lignan‑class comparator tested
Quantified Difference	Quantitative EC₅₀ values not reported in the available record
Conditions	Vero cells infected with EV71, CVA16, CVB3; murine CVB3‑induced pancreatitis model

Why This Matters

Saucerneol’s multi‑enterovirus coverage and distinct STING‑pathway mechanism justify its procurement as a tool compound for innate‑immunity‑focused antiviral research, even though intra‑class potency data are lacking.

• [1] Viruses. 2024;16(1):16. doi:10.3390/v16010016. View Source
• [2] Viruses. 2024;16(1):16. doi:10.3390/v16010016. (Abstract via PSIref). View Source

Saucerneol Application Scenarios

Endothelium-Dependent Vasorelaxation Research

In isolated organ‑bath pharmacology, saucerneol EC₅₀ (2.2 µM) provides a >5‑fold potency advantage over the structurally closest vasorelaxant analogs saucerneol D (12.7 µM) and machilin D (17.8 µM) . Researchers studying NO‑mediated endothelial signaling should select saucerneol over these analogs to maximize assay sensitivity and reduce the compound concentration required to achieve full relaxation.

Tiered Immunosuppression Research

When a moderate degree of immunosuppression is required, (−)-saucerneol occupies an intermediate rank between the highly potent manassantins and the weakly active sauchinone in lymphoproliferation and mixed‑leukocyte‑response assays . This rank position makes (−)-saucerneol suitable for dose‑response experiments where graded immunosuppression rather than maximal inhibition is the experimental goal.

Grp94-Selective Probe Development

Saucerneol’s preferential binding to the endoplasmic‑reticulum Hsp90 paralog Grp94—demonstrated by computational docking, ATPase, and thermal‑shift assays —addresses an unmet need for chemical tools that discriminate between Grp94 and cytoplasmic Hsp90 isoforms. Investigators pursuing Grp94‑dependent cancer‑metastasis mechanisms should procure authenticated saucerneol as a natural‑product lead scaffold.

Osteoclast Differentiation & Bone Resorption

In RANKL‑stimulated RAW264.7 and BMM models, (−)-saucerneol dose‑dependently suppresses TRAP activity, osteoclast formation, and bone‑pit resorption via blockade of ERK phosphorylation . This activity profile justifies its use as a tool compound for dissecting ERK‑dependent signaling in osteoclastogenesis, pending future head‑to‑head comparisons with manassantins or saucerneol D.

Application

Selection Property

Validation Focus

Endothelium‑dependent vasorelaxation studies

Superior potency context among sesquineolignans

Confirm NO‑mediated EC₅₀ and endothelium dependence in target vessel model

Tiered immunosuppression research

Intermediate activity rank within S. chinensis lignans

Verify graded immunosuppression in lymphoproliferation and Th1/Th2 assays

Grp94‑selective chemical probe development

Preferential Grp94 binding over cytoplasmic Hsp90

Validate isoform selectivity with ATPase/TSA and compare to pan‑Hsp90 inhibitors

Osteoclast differentiation & bone resorption research

ERK‑dependent TRAP/osteoclast inhibition profile

Assess potency relative to manassantins; replicate in human osteoclast models